2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide is not fully understood. However, it has been shown to inhibit the replication of HIV by binding to the reverse transcriptase enzyme. The compound also inhibits the activity of the integrase enzyme, which is involved in the integration of the viral DNA into the host cell genome.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the replication of HIV and other viruses. It has also been shown to have anti-tumor properties. The compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide in lab experiments is its potential use in the treatment of HIV and AIDS. The compound has been shown to inhibit the replication of the virus in vitro. Another advantage is the compound's potential use in cancer treatment. The compound has been shown to induce apoptosis in cancer cells.
One of the limitations of using this compound in lab experiments is its potential toxicity. The compound has been shown to have toxic effects on normal cells. Another limitation is the lack of understanding of the compound's mechanism of action.
Future Directions
There are several future directions for the study of 2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide. One future direction is the study of the compound's mechanism of action. Another future direction is the study of the compound's potential use in the treatment of other viral infections. The compound has been shown to inhibit the replication of other viruses besides HIV. Another future direction is the study of the compound's potential use in the treatment of other types of cancer. The compound has been shown to induce apoptosis in cancer cells.
Synthesis Methods
The synthesis of 2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide involves several steps. The first step is the protection of the hydroxyl group of ribose with a tert-butyldimethylsilyl (TBDMS) group. The second step involves the bromination of the 5-methylthiophene-3-carboxamide using N-bromosuccinimide (NBS). The third step involves the coupling of the protected ribose with the brominated thiophene using palladium-catalyzed cross-coupling reaction. The final step involves the removal of the TBDMS group using tetrabutylammonium fluoride (TBAF) to yield the final product.
Scientific Research Applications
2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide has potential applications in the field of medicine. It has been studied for its anti-tumor and anti-viral properties. It has also been studied for its potential use in the treatment of HIV and AIDS. The compound has been shown to inhibit the replication of the virus in vitro.
properties
IUPAC Name |
2-bromo-N-[[(3R,4R)-4-hydroxyoxolan-3-yl]methyl]-5-methylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO3S/c1-6-2-8(10(12)17-6)11(15)13-3-7-4-16-5-9(7)14/h2,7,9,14H,3-5H2,1H3,(H,13,15)/t7-,9+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDOYCDBKRSPASH-APPZFPTMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)Br)C(=O)NCC2COCC2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(S1)Br)C(=O)NC[C@@H]2COC[C@@H]2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.